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Methyl 3,4-dimethoxycinnamate biosynthesis
pathway

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methyl 3,4-dimethoxycinnamate

CAS No.: 5396-64-5

Cat. No.: S561321

Chemical Profile of Methyl 3,4-dimethoxycinnamate

The table below summarizes the key identified properties of Methyl 3,4-dimethoxycinnamate:

Property Details

CAS Number  5396-64-5 [1] [2] [3]

IUPAC Name methyl (E)-3-(3,4-dimethoxyphenyl)prop-2-enoate [2] [3]

Molecular C12H1404 [1] [4] [2]

Formula

Molecular 222.24 g/mol [1] [4]

Weight

Synonyms methyl (2E)-3-(3,4-dimethoxyphenyl)prop-2-enoate; trans-3,4-Dimethoxycinnamic

acid methyl ester; Ferulic methyl ester [1] [2]

Biological Inhibitor of uredospore germination; inhibits global DNA methylation in Hep3B cells
Activity [1]

Physical State Solid [5] (based on a closely related compound)
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Research Context and Suggested Pathways

While a direct biosynthesis pathway was not found, the search results point to several relevant research

contexts that can guide your investigation.

¢ Classification: The compound is categorized as a cinnamic acid ester, which places its origin
within the shikimate and phenylpropanoid biosynthetic pathways in plants [5]. This is the most
probable route for its natural biosynthesis.

¢ Related Research: One study mentions 3,4-dimethoxycinnamate in the context of metabolic
engineering for producing cis, cis-muconate from plant-based compounds [6]. This indicates that
microbial biosynthesis using engineered strains like Corynebacterium glutamicum could be a viable
and contemporary research approach.

How to Propose a Plausible Biosynthetic Route

Given the above context, you can hypothesize a biosynthesis pathway. The following diagram outlines a
logical, multi-step route based on the compound's structure and its relationship to known biochemical

pathways.
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Proposed Biosynthesis from Phenylalanine
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b
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Click to download full resolution via product page

This proposed pathway suggests a route starting from the amino acid phenylalanine, common in plant

phenylpropanoid metabolism. The key stages involve:

e Deamination: Conversion of phenylalanine to cinnamic acid.
¢ Hydroxylation: Addition of hydroxyl groups to the phenyl ring.
e Methylation: Transfer of methyl groups to the hydroxyls.

o Esterification: Final step forming the methyl ester.
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Conclusion and Further Research Directions

Currently, detailed enzymatic mechanisms and gene-level regulatory information for Methyl 3,4-

dimethoxycinnamate biosynthesis are not available in the public domain. To advance your research, I

suggest:

e Explore Analogous Pathways: Deeply investigate the well-documented biosynthesis pathways of its
precursors, such as caffeic acid and ferulic acid.

¢ Utilize Metabolic Engineering: Consider employing engineered microbial systems, as indicated by
one of the research articles [6], as a practical approach for production.

e Leverage Analytical Data: The available NMR data [4] is crucial for verifying the identity of the
compound in experimental setups.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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